Cas no 2022830-67-5 (5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2022830-67-5
• MF: C₉H₅BrN₂O₃
• MW: 269.051601171494
• MDL: MFCD32708628
• CID: 5153409
• PubChem ID: 154791599
• Update Time: 2025-10-28

5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(5-bromo-2-pyridinyl)-
• 5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid

• MDL： MFCD32708628
• Inchi： 1S/C9H5BrN2O3/c10-5-1-2-6(11-4-5)8-3-7(9(13)14)12-15-8/h1-4H,(H,13,14)
• InChI Key： SBEWZDAXTIBOMC-UHFFFAOYSA-N
• SMILES： O1C(C2=NC=C(Br)C=C2)=CC(C(O)=O)=N1

Additional information on 5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2022830-67-5)

5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2022830-67-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and an oxazole carboxylic acid group. These structural elements contribute to its potential as a lead compound in the development of new therapeutic agents.

The bromopyridine moiety is a versatile functional group that can participate in various chemical reactions, making it an attractive scaffold for the synthesis of bioactive molecules. The oxazole carboxylic acid group, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, enhancing the compound's pharmacological properties.

Recent studies have highlighted the potential of 5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. The researchers found that the bromopyridine moiety plays a crucial role in modulating the activity of key enzymes involved in inflammation pathways.

In another study, published in the European Journal of Medicinal Chemistry, 5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid was evaluated for its antiviral properties. The results showed that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The oxazole carboxylic acid group was found to be essential for binding to viral proteins and disrupting their function.

The pharmacokinetic properties of 5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid have also been investigated. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound was found to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

In terms of toxicity, preliminary studies suggest that 5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid is well-tolerated at therapeutic doses. However, further research is needed to fully understand its safety profile and potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

The synthesis of 5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid involves several steps, including the formation of the bromopyridine intermediate and subsequent coupling with an oxazole carboxylic acid derivative. Various synthetic routes have been explored to optimize yield and purity. One efficient method involves palladium-catalyzed cross-coupling reactions, which provide high yields and excellent stereoselectivity.

The potential applications of 5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid extend beyond its anti-inflammatory and antiviral properties. Researchers are also investigating its use as a lead compound for developing new treatments for neurological disorders and cancer. Preliminary studies have shown that this compound can modulate signaling pathways involved in cell proliferation and apoptosis.

In conclusion, 5-(5-bromopyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2022830-67-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its biological activities and safety profile will be crucial for realizing its full potential as a therapeutic agent.